
Comparative efficacy of Holmium-166 and
Lutetium-177 in radionuclide therapy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Holmium-166

Cat. No.: B1195350 Get Quote

Experimental Protocols (Continued)
Holmium-166 Radioembolization Workflow
The administration of ¹⁶⁶Ho microspheres for radioembolization is a multi-step process

designed to ensure accurate delivery and dosimetry. A key feature of ¹⁶⁶Ho radioembolization is

the use of a scout dose of ¹⁶⁶Ho microspheres, which has been shown to be more predictive of

the therapeutic dose distribution than the traditionally used ⁹⁹mTc-MAA.

1. Pre-treatment Planning:

Angiography: A visceral angiogram is performed to map the hepatic arterial anatomy.

Scout Dose Administration: A low-activity scout dose (approximately 250 MBq) of ¹⁶⁶Ho

microspheres is administered into the hepatic artery.

SPECT/CT Imaging: Post-scout dose SPECT/CT is performed to assess the biodistribution

of the microspheres, quantify the lung shunt fraction, and perform preliminary dosimetry.

2. Therapeutic Dose Administration:

Based on the scout dose findings, the therapeutic activity of ¹⁶⁶Ho microspheres is calculated

and administered through a catheter positioned in the hepatic artery.

3. Post-treatment Dosimetry:
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SPECT/CT and/or MRI are performed post-therapy to confirm the distribution of the

microspheres and calculate the absorbed radiation dose to the tumor and normal liver tissue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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